Cas no 1158763-17-7 (2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid
• CAS No: 1158763-17-7
• MF: C₁₅H₂₇NO₄
• MW: 285.38
• CID: 5017865
• PubChem ID: 165827316
• Update Time: 2025-10-29

2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-α,α-dimethylcyclohexaneacetic acid
• 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid

Additional information on 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid (CAS No. 1158763-17-7)

2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid, identified by its CAS number 1158763-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The unique structural features of this molecule, particularly its tetrahydrofuran ring and amino acid derivative moiety, contribute to its potential applications in drug design and synthesis.

The chemical structure of 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid consists of a cyclohexyl group substituted with a tert-butoxycarbonyl (Boc) protected amino group, attached to a 2-methylpropanoic acid backbone. This configuration imparts stability to the amino group, which is crucial for its use in peptide coupling reactions and other synthetic applications. The presence of the Boc group not only enhances the reactivity of the amino function but also allows for controlled deprotection under mild acidic conditions, facilitating its integration into more complex molecular architectures.

In recent years, there has been growing interest in the development of bioactive molecules that can modulate biological pathways with high specificity. The structural framework of 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid aligns well with this trend, as it combines elements that are known to interact favorably with biological targets. For instance, the tetrahydrofuran ring is a common motif in many pharmacologically active compounds, exhibiting favorable pharmacokinetic properties due to its ability to penetrate biological membranes efficiently. Additionally, the amino acid derivative moiety suggests potential interactions with enzymes and receptors, which are critical for drug efficacy.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics and protease inhibitors. The Boc-protected amino group serves as an excellent handle for solid-phase peptide synthesis (SPPS), allowing researchers to construct complex peptidomimetics with high precision. Furthermore, the cyclohexyl ring can mimic the conformational flexibility of natural amino acids, enabling the design of molecules that can bind to protein targets with high affinity and selectivity. These properties make 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological systems. Molecular docking studies have revealed that derivatives of this molecule can bind effectively to various enzyme active sites, including those involved in inflammatory pathways and metabolic diseases. For example, researchers have identified that modifications to the tetrahydrofuran ring can improve binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins involved in pain and inflammation. Such insights are crucial for optimizing drug candidates and improving their therapeutic potential.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid represents another area of significant interest. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been employed to introduce specific stereocenters into the molecule with high enantioselectivity. These advances not only reduce production costs but also allow for greater flexibility in drug design, enabling chemists to explore a wider range of structural variations.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs aimed at harnessing the potential of this compound. Preclinical studies have demonstrated promising results in models of inflammation and pain management, suggesting that derivatives may have therapeutic applications similar to existing drugs but with improved efficacy or reduced side effects. As such, 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid is poised to play a significant role in future drug development efforts.

Looking ahead, continued research into this compound is likely to uncover new applications beyond traditional pharmaceuticals. Its structural features make it amenable to use as an intermediate in the synthesis of agrochemicals and specialty chemicals, where similar bioactive motifs are sought after. Additionally, its stability and ease of functionalization make it an attractive candidate for materials science applications, such as polymer additives or coatings that require specific chemical properties.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-methylpropanoic acid (CAS No. 1158763-17-7) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for drug discovery and development. As our understanding of biological systems continues to evolve, it is likely that this compound will play an increasingly important role in shaping the future of medicine and materials science.